(S)-Methyl 2-azabicyclo[2.2.2]octane-3-carboxylate

• IUPAC Name: methyl (3S)-2-azabicyclo[2.2.2]octane-3-carboxylate
• InChI: InChI=1S/C9H15NO2/c1-12-9(11)8-6-2-4-7(10-8)5-3-6/h6-8,10H,2-5H2,1H3/t6?,7?,8-/m0/s1
• InChI Key: ICCFVKYDGHSTCZ-RRQHEKLDSA-N
• Canonical SMILES: COC(=O)C1C2CCC(N1)CC2
• Isomeric SMILES: COC(=O)[C@@H]1C2CCC(N1)CC2
• Molecular Formula: C9H15NO2
• Molecular Weight: 169.22 g/mol

Description

Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms in a molecule and the bond lengths and angles between these atoms.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the conditions required for the reaction, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, specific gravity, refractive index, and various spectroscopic properties.

Mechanism of Action

If the compound is a drug or has some biological activity, the mechanism of action describes how it exerts its effects at the molecular level.

Safety and Hazards

This involves understanding the compound’s toxicity, flammability, reactivity, and environmental impact. Material Safety Data Sheets (MSDS) are a good source of this information.

Future Directions

This involves understanding the current state of research on the compound and identifying areas that need further investigation.